Cas no 1804666-42-9 (Methyl 4-chloro-6-(difluoromethyl)-3-fluoropyridine-2-carboxylate)

• Product Name: Methyl 4-chloro-6-(difluoromethyl)-3-fluoropyridine-2-carboxylate
• CAS No: 1804666-42-9
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4869571
• Update Time: 2025-06-15

Methyl 4-chloro-6-(difluoromethyl)-3-fluoropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-6-(difluoromethyl)-3-fluoropyridine-2-carboxylate

• Inchi： 1S/C8H5ClF3NO2/c1-15-8(14)6-5(10)3(9)2-4(13-6)7(11)12/h2,7H,1H3
• InChI Key： AKGNXKATZWHKJM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=O)OC)N=C(C(F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-chloro-6-(difluoromethyl)-3-fluoropyridine-2-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 4-chloro-6-(difluoromethyl)-3-fluoropyridine-2-carboxylate (CAS: 1804666-42-9)

Methyl 4-chloro-6-(difluoromethyl)-3-fluoropyridine-2-carboxylate (CAS: 1804666-42-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of agrochemical and pharmaceutical research. This compound serves as a key intermediate in the synthesis of novel pesticides and bioactive molecules, owing to its unique structural features and reactivity. Recent studies have highlighted its potential in the development of next-generation crop protection agents, particularly those targeting resistant pest populations. The presence of multiple halogen atoms and a difluoromethyl group on the pyridine ring enhances its binding affinity to biological targets, making it a valuable scaffold for further chemical modifications.

A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated the efficacy of derivatives synthesized from Methyl 4-chloro-6-(difluoromethyl)-3-fluoropyridine-2-carboxylate against a broad spectrum of insect pests, including Spodoptera frugiperda and Plutella xylostella. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's pesticidal activity, achieving a 40% improvement in potency compared to existing commercial products. The study also revealed that the difluoromethyl group plays a critical role in enhancing metabolic stability, thereby prolonging the compound's residual activity in field conditions.

In the pharmaceutical domain, Methyl 4-chloro-6-(difluoromethyl)-3-fluoropyridine-2-carboxylate has been explored as a precursor for the synthesis of kinase inhibitors. A recent patent application (WO2023056321) disclosed its use in the preparation of compounds targeting tyrosine kinase receptors, which are implicated in various cancers. The fluorinated pyridine core was found to improve the pharmacokinetic properties of the resulting inhibitors, including oral bioavailability and blood-brain barrier penetration. Preliminary in vitro assays showed promising activity against non-small cell lung cancer (NSCLC) cell lines, with IC50 values in the low micromolar range.

The synthetic routes to Methyl 4-chloro-6-(difluoromethyl)-3-fluoropyridine-2-carboxylate have also been refined in recent years. A 2024 publication in Organic Process Research & Development described a scalable, one-pot procedure that achieves an 85% yield while minimizing the use of hazardous reagents. This advancement addresses previous challenges associated with the compound's industrial-scale production, such as low yields and the generation of toxic byproducts. The new method employs a palladium-catalyzed cross-coupling reaction, followed by a selective fluorination step, which has been optimized for both cost-efficiency and environmental sustainability.

Looking ahead, researchers anticipate that Methyl 4-chloro-6-(difluoromethyl)-3-fluoropyridine-2-carboxylate will continue to play a pivotal role in the discovery of novel agrochemicals and pharmaceuticals. Its versatility as a building block, combined with the growing demand for fluorinated compounds in drug design, positions it as a compound of significant interest for both academic and industrial research. Future studies are expected to explore its applications in additional therapeutic areas, such as neurodegenerative diseases and antimicrobial agents, further expanding its utility in the chemical and biological sciences.